2-(5-amino-1H-pyrazol-3-yl)phenol

• IUPAC Name: 2-(3-amino-1H-pyrazol-5-yl)phenol
• InChI: InChI=1S/C9H9N3O/c10-9-5-7(11-12-9)6-3-1-2-4-8(6)13/h1-5,13H,(H3,10,11,12)
• InChI Key: WPGFRHKUNZLFDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NN2)N)O
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID00695218
• Molecular Weight: 175.19 g/mol
• CAS No.: 10523-64-5

Description

“2-(5-amino-1H-pyrazol-3-yl)phenol” is an organic compound that is useful in chemical synthesis studies. It has the empirical formula C9H8N2O and a molecular weight of 160.17. The compound is part of the heterocyclic compounds class, which are known for their broad spectrum of physical, chemical, and biological characteristics.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrazole ring attached to a phenol group. The pyrazole ring is a five-membered heterocycle containing two nitrogen atoms.

Physical And Chemical Properties Analysis

“this compound” has a melting point of 90-94 °C. It is part of the heterocyclic compounds class, which are known for their solubility in water and other polar solvents.

Scientific Research Applications

2-(5-amino-1H-pyrazol-3-yl)phenolole has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as an inhibitor of enzymes. In addition, 2-(5-amino-1H-pyrazol-3-yl)phenolole has been used in the synthesis of a variety of heterocyclic compounds, including pyrazoles, imidazoles, and thiazoles.

Mechanism of Action

Target of Action

The compound 2-(5-amino-1H-pyrazol-3-yl)phenol, also known as 2-(3-Amino-1H-pyrazol-5-yl)phenol, is a derivative of pyrazole . Pyrazole derivatives have been found to possess a broad spectrum of biological activities, including antifungal and antimicrobial properties.

Mode of Action

It is known that pyrazole derivatives can interact with various biological targets due to their versatile structure . The specific interaction of this compound with its targets and the resulting changes would need further investigation.

Biochemical Pathways

Pyrazole derivatives are known to be involved in a wide range of biological activities

Result of Action

Some pyrazole derivatives have been found to possess antifungal and antimicrobial properties. The specific effects of this compound would need further investigation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-amino-1H-pyrazol-3-yl)phenolole in laboratory experiments include its low cost, its availability in a variety of forms, and its stability in a variety of conditions. It is also relatively easy to synthesize, and can be used in a variety of research applications. The main limitation of 2-(5-amino-1H-pyrazol-3-yl)phenolole is its potential toxicity, as it has been shown to be toxic in high concentrations.

Future Directions

The potential future directions for 2-(5-amino-1H-pyrazol-3-yl)phenolole include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. In addition, further research into its potential toxicity, and its use as a ligand in coordination chemistry, could yield useful results. Finally, further research into its potential use as a catalyst in organic synthesis could lead to the development of new compounds.

Synthesis Methods

2-(5-amino-1H-pyrazol-3-yl)phenolole can be synthesized in a variety of ways, including the reaction of hydrazine with a haloacetamide, the reaction of hydrazine with an aldehyde, and the reaction of hydrazine with an alkyl halide. The most common method of synthesis involves the reaction of hydrazine with a haloacetamide. In this reaction, a haloacetamide is reacted with hydrazine in the presence of a base, such as sodium hydroxide, to form the desired 5-amino-1H-pyrazol-3-yl)phenol.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye damage, and may be harmful if inhaled. It’s recommended to use personal protective equipment like dust masks, eyeshields, and gloves when handling this compound.